Cas no 2645418-58-0 (3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one)

• Product Name: 3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one
• CAS No: 2645418-58-0
• MF: C₈H₆BrN₃O
• MW: 243.075225353241
• CID: 6825971
• PubChem ID: 172402204
• Update Time: 2025-02-26

3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-(methyl-d3)pyrido[2,3-d]pyridazin-8(7H)-one
• 2645418-58-0
• CS-24132

• Inchi： 1S/C8H6BrN3O/c1-12-8(13)7-5(3-11-12)2-6(9)4-10-7/h2-4H,1H3/i1D3
• InChI Key： FLGSXDXGZMLJAR-FIBGUPNXSA-N
• SMILES： BrC1=CN=C2C(N(C([2H])([2H])[2H])N=CC2=C1)=O

Computed Properties

• Exact Mass: 241.98825Da
• Monoisotopic Mass: 241.98825Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 45.6Ų